Cas no 1218790-21-6 (5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester)

5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pyrrolidinocarbonyl substituent enhances solubility in organic solvents, facilitating handling in synthetic applications. The pinacol ester group protects the boronic acid moiety, improving shelf-life and reducing protodeboronation under typical reaction conditions. This compound is particularly useful in constructing heterocyclic frameworks, especially pyridine-based structures, in pharmaceutical and materials science research. Its compatibility with a range of coupling partners and mild reaction conditions makes it a versatile intermediate for synthesizing complex molecules. Proper storage under inert conditions is recommended to maintain stability.
5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester structure
1218790-21-6 structure
Product Name:5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester
CAS No:1218790-21-6
MF:C16H23BN2O3
MW:302.176424264908
MDL:MFCD15143600
CID:839885
PubChem ID:53217185
Update Time:2025-06-07

5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidin-1-yl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanone
    • 5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid, pinacol ester
    • Methanone, 1-pyrrolidinyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-
    • pyrrolidin-1-yl-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methanone
    • DTXSID20682286
    • MB14706
    • CS-0175723
    • BS-21170
    • J-524152
    • pyrrolidin-1-yl-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-methanone
    • (Pyrrolidin-1-yl)[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methanone
    • 3-(PYRROLIDINE-1-CARBONYL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • MFCD15143600
    • AT14336
    • 5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid pinacol ester
    • 1218790-21-6
    • AKOS015999377
    • A1-09368
    • DVGPHVSHYIYXFC-UHFFFAOYSA-N
    • 5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester
    • MDL: MFCD15143600
    • Inchi: 1S/C16H23BN2O3/c1-15(2)16(3,4)22-17(21-15)13-9-12(10-18-11-13)14(20)19-7-5-6-8-19/h9-11H,5-8H2,1-4H3
    • InChI Key: DVGPHVSHYIYXFC-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C=2)C(N2CCCC2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 302.18000
  • Monoisotopic Mass: 302.1801728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • PSA: 51.66000
  • LogP: 1.55470

5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029184317-1g
Pyrrolidin-1-yl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanone
1218790-21-6 95%
1g
$400.00 2023-09-03
TRC
P999583-10mg
5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester
1218790-21-6
10mg
$ 50.00 2022-06-03
TRC
P999583-50mg
5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester
1218790-21-6
50mg
$ 95.00 2022-06-03
TRC
P999583-100mg
5-(Pyrrolidinocarbonyl)pyridine-3-boronic Acid Pinacol Ester
1218790-21-6
100mg
$ 160.00 2022-06-03
abcr
AB273829-250 mg
5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid, pinacol ester, 96%; .
1218790-21-6 96%
250mg
€339.50 2023-04-26
abcr
AB273829-1 g
5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid, pinacol ester, 96%; .
1218790-21-6 96%
1g
€637.00 2023-04-26
Chemenu
CM131117-1g
pyrrolidin-1-yl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanone
1218790-21-6 95%
1g
$*** 2023-04-03
abcr
AB273829-250mg
5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid, pinacol ester, 96%; .
1218790-21-6 96%
250mg
€339.50 2025-04-22
abcr
AB273829-1g
5-(Pyrrolidinocarbonyl)pyridine-3-boronic acid, pinacol ester, 96%; .
1218790-21-6 96%
1g
€637.00 2025-04-22
Ambeed
A314918-5g
Pyrrolidin-1-yl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanone
1218790-21-6 96%
5g
$1273.0 2024-04-25
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.